Cas no 921993-67-1 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzene-1-sulfonamide)

• Product Name: N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzene-1-sulfonamide
• CAS No: 921993-67-1
• MF: C₁₇H₁₇FN₂O₄S
• MW: 364.391286611557
• CID: 6347989
• PubChem ID: 40957288
• Update Time: 2025-07-18

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzene-1-sulfonamide
• F2296-0500
• N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-2-fluorobenzenesulfonamide
• AKOS024637513
• 921993-67-1
• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-fluorobenzenesulfonamide

• Inchi： 1S/C17H17FN2O4S/c1-17(2)10-24-14-9-11(7-8-13(14)19-16(17)21)20-25(22,23)15-6-4-3-5-12(15)18/h3-9,20H,10H2,1-2H3,(H,19,21)
• InChI Key： DTMAKVPZLJNURP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(NC1C=CC2=C(C=1)OCC(C)(C)C(N2)=O)(=O)=O

Computed Properties

• Exact Mass: 364.08930636g/mol
• Monoisotopic Mass: 364.08930636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzene-1-sulfonamide

Introduction to N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzene-1-sulfonamide (CAS No. 921993-67-1)

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzene-1-sulfonamide, identified by its CAS number 921993-67-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzoxazepine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications.

The benzoxazepine scaffold is particularly intriguing due to its structural similarity to benzodiazepines, which are well-documented for their anxiolytic and sedative properties. However, the modifications present in N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzene-1-sulfonamide, such as the introduction of a fluorine atom and a sulfonamide group, introduce novel pharmacophores that may enhance its interaction with biological targets. These structural features are critical in determining its pharmacological profile and potential applications in drug development.

In recent years, there has been a surge in research focused on developing novel benzoxazepine derivatives with improved pharmacokinetic properties and enhanced therapeutic efficacy. The compound N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzene-1-sulfonamide is no exception. Its unique structure has prompted investigations into its potential roles in various therapeutic areas.

One of the most promising applications of this compound is in the field of central nervous system (CNS) disorders. The benzoxazepine core suggests potential interactions with GABAergic receptors, which are pivotal in regulating neuronal excitability. The presence of a fluorine atom can further modulate these interactions by influencing the compound's metabolic stability and binding affinity. Preliminary studies have indicated that derivatives of this nature may exhibit anxiolytic effects comparable to traditional benzodiazepines but with potentially reduced side effects.

Beyond CNS disorders, N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzene-1-sulfonamide has shown promise in other therapeutic domains. Its sulfonamide moiety is known to enhance binding affinity to certain enzymes and receptors involved in inflammation and pain modulation. This has led to investigations into its potential as an anti-inflammatory agent and a treatment for chronic pain conditions. The fluorine substituent may also contribute to its anti-inflammatory properties by influencing enzyme kinetics and receptor interactions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorine atom and the sulfonamide group efficiently. These synthetic strategies are crucial in achieving the desired molecular architecture and optimizing the compound's pharmacological properties.

In terms of drug development pipelines, N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylidyl)-2-fluorobenzene sulfonamide represents a significant advancement in medicinal chemistry. Its unique structural features make it a valuable candidate for further exploration in preclinical studies. Researchers are particularly interested in understanding how the fluorine atom influences metabolic pathways and whether it can lead to improved bioavailability compared to structurally related compounds.

The sulfonamide group is another critical feature that warrants detailed investigation. Sulfonamides are well-known for their ability to form hydrogen bonds with biological targets, which enhances binding affinity. In the context of N-(3, 3-dimethyl -4 - oxo - 2 , 3 , 4 , 5 - tetrahydro - 1 , 5 - benz ox az epin - 8 - yl strong >) - < strong > 2 - fluoro ben zene - 1 - sul fon am ide strong >), this group may interact with specific enzymes or receptors involved in neurological and inflammatory processes. Understanding these interactions will be crucial in determining the compound's therapeutic potential and optimizing its pharmacological profile.

Efforts are ongoing to explore the pharmacokinetic properties of this compound through computational modeling and experimental studies. By leveraging computational methods such as molecular docking and dynamic simulations, researchers can predict how N-(3, 3-dimethyl -4 - oxo - 2 , 3 , 4 , 5 - tetrahydro - 1 , 5 - benz ox az epin - 8 - yl strong >) - < strong > 2-fluoro ben zene - 1-sul fon am ide strong >) interacts with biological targets at an atomic level. These insights can guide experimental design and help identify optimal dosing regimens for future clinical trials.

The potential therapeutic applications of N-(3, 3-dimethyl -4 - oxo - 2, 3, 4, 5 - tetrahydro - 1, 5 - benz ox az epin - 8 - yl strong >)-